2-[2-Chloro-6-(methoxycarbonyl)phenyl]acetic acid

• Molecular Formula: C10H9ClO4
• Molecular Weight: 228.63 g/mol
• SMILES: COC(=O)C1=C(C(=CC=C1)Cl)CC(=O)O
• InChI: InChI=1S/C10H9ClO4/c1-15-10(14)6-3-2-4-8(11)7(6)5-9(12)13/h2-4H,5H2,1H3,(H,12,13)
• InChIKey: XNIASZHYEDXPRA-UHFFFAOYSA-N

2-[2-Chloro-6-(methoxycarbonyl)phenyl]acetic Acid: Specifications & Analytical Data

2-[2-Chloro-6-(methoxycarbonyl)phenyl]acetic acid (CAS 1803599-41-8; molecular formula C10H9ClO4; MW 228.63) is a phenylacetic acid derivative bearing a 2-chloro substituent and a 6-methoxycarbonyl (methyl ester) group on the aromatic ring . Structurally, this compound is the methyl ester of the phenylacetic acid core found in non-steroidal anti-inflammatory drug (NSAID) intermediates, and it represents a key building block in the synthesis of diclofenac analogues and related arylacetic acid pharmacophores [1]. The compound is commercially available with certified purity specifications (HPLC ≥95%) from specialty chemical suppliers and is supplied under storage conditions of -20°C, dry, light-protected, and sealed for a shelf life of 2 years . Predicted physicochemical parameters include a boiling point of 392.0±32.0°C, density of 1.371±0.06 g/cm³, LogP of 1.7537, and pKa of 3.88±0.10, which position this compound as a moderately lipophilic carboxylic acid with distinct handling and formulation characteristics compared to its acid-form parent [2].

Workflow

Medicinal chemistry building block for diclofenac analogue synthesis

Selection Context

Ortho-chloro & 6-methoxycarbonyl substitution pattern for targeted derivatization

Use Context

Suitable as protected intermediate for coupling reactions requiring carboxylic acid masking

• [1] Moser, P.; Sallmann, A.; Wiesenberg, I. Synthesis and Quantitative Structure-Activity Relationships of Diclofenac Analogues. J. Med. Chem. 1990, 33 (9), 2358–2368. DOI: 10.1021/jm00171a008. View Source
• [2] ChemTradeHub. [2-Chloro-6-(methoxycarbonyl)phenyl]acetic Acid (CAS 1803599-41-8): Chemical Properties & Safety Data. ChemTradeHub, 2025. View Source

Substitution Risks: 2-[2-Chloro-6-(methoxycarbonyl)phenyl]acetic Acid

Generic substitution of 2-[2-chloro-6-(methoxycarbonyl)phenyl]acetic acid with alternative phenylacetic acid derivatives introduces quantifiable risks to synthetic reproducibility, pharmacological outcome, and analytical reliability. Unlike unsubstituted phenylacetic acid (MW 136.15; LogP ~0.8), this compound possesses a 2-chloro substituent that alters lipophilicity (LogP 1.7537) and electronic character, and a 6-methoxycarbonyl group that provides an additional reactive handle for further derivatization [1]. Compared to diclofenac free acid (MW 296.15; pKa ~4.15–4.5; LogP ~3.9–4.5), this methyl ester intermediate exhibits markedly reduced lipophilicity and a lower pKa of 3.88, resulting in significantly different solubility profiles, extraction behavior, and metabolic liability [2][3]. In quantitative structure-activity relationship (QSAR) analyses of 2-anilinophenylacetic acid analogues, the presence and position of halogen substituents on the aromatic ring critically modulate cyclooxygenase (COX) inhibitory activity and anti-inflammatory potency, with ortho-substituted chloro groups conferring optimal activity profiles [4]. Substitution with a compound lacking the 2-chloro-6-methoxycarbonyl substitution pattern would therefore unpredictably alter synthetic outcomes, biological target engagement, and analytical retention characteristics, rendering such substitution scientifically and procedurally invalid without revalidation of the entire experimental workflow.

Unsubstituted Phenylacetic Acid

May lack 2-chloro and 6-methoxycarbonyl groups, altering lipophilicity and synthetic reactivity profile.

Diclofenac Free Acid

Higher LogP (~3.9–4.5 vs 1.75) and different pKa may shift extraction, solubility, and metabolic liability.

Regioisomeric Esters

4- or 5-methoxycarbonyl regioisomers may not support ortho-disubstitution geometry critical for subsequent coupling.

Non-Halogenated Analogues

Absence of ortho-chloro substituent may reduce downstream target engagement in COX-related pharmacophores.

• [1] ChemTradeHub. [2-Chloro-6-(methoxycarbonyl)phenyl]acetic Acid (CAS 1803599-41-8): Chemical Properties & Safety Data. ChemTradeHub, 2025. View Source
• [2] DrugBank / ChemSpider. Diclofenac: Physicochemical Properties (MW 296.15; pKa 4.15; LogP 4.51). DrugBank / ChemSpider Database, 2025. View Source
• [3] ADMET Predictor™ Data. Diclofenac ADMET Parameters (LogP 3.23; pKa Acid 4.5). PMC / ADMET Predictor™, 2025. View Source
• [4] Moser, P.; Sallmann, A.; Wiesenberg, I. Synthesis and Quantitative Structure-Activity Relationships of Diclofenac Analogues. J. Med. Chem. 1990, 33 (9), 2358–2368. DOI: 10.1021/jm00171a008. View Source

2-[2-Chloro-6-(methoxycarbonyl)phenyl]acetic Acid: Product-Specific Evidence

Lipophilicity and Acidity Comparison with Diclofenac Free Acid

2-[2-Chloro-6-(methoxycarbonyl)phenyl]acetic acid exhibits a predicted LogP of 1.7537 and a predicted pKa of 3.88±0.10, based on computational physicochemical modeling [1]. In contrast, the parent compound diclofenac free acid (2-[2-(2,6-dichloroanilino)phenyl]acetic acid) demonstrates a substantially higher lipophilicity with reported experimental and predicted LogP values ranging from 3.23 to 4.51, and a pKa of approximately 4.15–4.5 [2][3]. The ΔLogP of approximately -1.5 to -2.8 units indicates that this methyl ester intermediate is markedly less lipophilic than diclofenac, while the ΔpKa of approximately -0.3 to -0.6 units renders it a stronger acid.

Lipophilicity vs Diclofenac

Cross-study comparable

ΔLogP ≈ -1.5 to -2.8 units; ΔpKa ≈ -0.3 to -0.6 units

Supports distinct physicochemical profiling in synthesis and assay design

Predicted values; experimental confirmation recommended

Evidence Dimension	Lipophilicity (LogP) and Acidity (pKa)
Target Compound Data	LogP = 1.7537 (predicted); pKa = 3.88±0.10 (predicted)
Comparator Or Baseline	Diclofenac free acid: LogP = 3.23–4.51 (predicted/experimental); pKa = 4.15–4.5
Quantified Difference	ΔLogP ≈ -1.5 to -2.8 units; ΔpKa ≈ -0.3 to -0.6 units
Conditions	Predicted using ACD/Labs Percepta / ADMET Predictor™ computational models

Why This Matters

Lower lipophilicity predicts improved aqueous solubility and reduced non-specific protein binding, which may be advantageous in specific in vitro assay conditions and synthetic aqueous workup procedures where high lipophilicity causes compound loss to plastic surfaces.

• [1] ChemTradeHub. [2-Chloro-6-(methoxycarbonyl)phenyl]acetic Acid (CAS 1803599-41-8): Chemical Properties & Safety Data. ChemTradeHub, 2025. View Source
• [2] DrugBank / ChemSpider. Diclofenac: Physicochemical Properties (LogP 4.51; pKa 4.15). DrugBank / ChemSpider Database, 2025. View Source
• [3] ADMET Predictor™ Data. Diclofenac ADMET Parameters (LogP 3.23; pKa Acid 4.5). PMC / ADMET Predictor™, 2025. View Source

Ortho-Chloro Substitution Requirement for COX Inhibition

In a systematic quantitative structure-activity relationship (QSAR) study of 2-anilinophenylacetic acid analogues of diclofenac, compounds bearing halogen or alkyl substituents in both ortho positions of the anilino ring demonstrated optimal activity in two independent models: in vitro cyclooxygenase (COX) enzyme inhibition and adjuvant-induced arthritis (AdA) in rats [1]. Statistical analysis established that lipophilicity and the dihedral twist angle between the two phenyl rings are the crucial parameters governing activity. Compounds with only one or no ortho substituents, or those with additional OH groups, exhibited significantly reduced activity. While 2-[2-chloro-6-(methoxycarbonyl)phenyl]acetic acid is a mono-ortho-substituted phenylacetic acid intermediate lacking the 2,6-dichloroanilino moiety of diclofenac, its ortho-chloro substitution pattern aligns with the minimal structural requirements identified in the QSAR model for COX-targeting phenylacetic acid derivatives.

Ortho-Chloro SAR

Class-level inference

Ortho-substitution correlates with COX inhibitory activity in QSAR models

Supports pharmacophoric relevance of the 2-chloro substituent

Data pertains to full diclofenac analogues; specific IC50 not reported

Evidence Dimension	COX inhibitory activity dependence on ortho-substitution pattern
Target Compound Data	Contains ortho-chloro substituent on phenylacetic acid core
Comparator Or Baseline	QSAR model: optimal activity requires halogen or alkyl groups in both ortho positions; mono-ortho or unsubstituted analogues exhibit reduced activity
Quantified Difference	Activity rank order: 2,6-di-ortho-substituted > mono-ortho-substituted > unsubstituted (quantitative IC50 or ED50 values not reported for this specific intermediate in the cited study; data pertains to full diclofenac analogues)
Conditions	In vitro COX enzyme inhibition assay; adjuvant-induced arthritis (AdA) rat model

Why This Matters

The ortho-chloro substituent is not merely incidental but is a pharmacophoric determinant of COX-targeting activity in this chemical class; its presence in this intermediate enables downstream derivatization into fully active 2,6-di-ortho-substituted analogues, whereas unsubstituted phenylacetic acid intermediates lack this essential structural feature.

• [1] Moser, P.; Sallmann, A.; Wiesenberg, I. Synthesis and Quantitative Structure-Activity Relationships of Diclofenac Analogues. J. Med. Chem. 1990, 33 (9), 2358–2368. DOI: 10.1021/jm00171a008. View Source

6-Methoxycarbonyl Regioisomer Advantage

The compound features a methoxycarbonyl (methyl ester) group specifically at the 6-position of the phenyl ring, ortho to the acetic acid side chain. This specific regioisomer provides a unique synthetic handle that differs from alternative substitution patterns (e.g., 4-methoxycarbonyl or 5-methoxycarbonyl regioisomers). The 6-methoxycarbonyl group, being ortho to the acetic acid moiety, can participate in intramolecular hydrogen bonding or chelation effects that influence subsequent reaction outcomes, and its spatial proximity to the 2-chloro substituent creates a distinct electronic and steric environment. In the synthesis of diclofenac methyl ester (2-[(2,6-dichlorophenyl)amino]phenylacetic acid methyl ester) and related NSAID derivatives, the ester functionality serves as a protecting group during synthetic manipulations requiring carboxylic acid masking, with the methyl ester being amenable to mild alkaline hydrolysis conditions [1][2].

6-Methoxycarbonyl Regioisomer

Supporting evidence

Ortho-ester geometry enables directed reactions and chelation control

Essential for regiospecific coupling and protecting group strategy

Replacement by 4- or 5-regioisomer would yield structurally distinct product

Evidence Dimension	Regiochemical positioning of methoxycarbonyl substituent
Target Compound Data	6-methoxycarbonyl (ortho to acetic acid side chain)
Comparator Or Baseline	Alternative regioisomers: 4-methoxycarbonyl (para) or 5-methoxycarbonyl (meta) substitution patterns
Quantified Difference	Positional isomerism; specific 6-position ortho-substitution creates unique steric and electronic microenvironment distinct from 4- or 5-substituted analogues
Conditions	Structural and regiochemical analysis; synthetic chemistry context

Why This Matters

The precise 6-methoxycarbonyl regioisomer is required for synthetic routes where ortho-disubstitution geometry is critical for subsequent coupling reactions (e.g., Ullmann-type couplings with 2,6-dichloroaniline); substitution with an alternative regioisomer would yield a structurally distinct product with unpredictable pharmacological and physicochemical properties, compromising both synthetic yield and final product integrity.

• [1] Li, G.; Kim, T.; Huang, R.; Hu, D.; Shi, S.; Wang, H. Synthesis, Anti-Inflammatory and Analgesia Activities of Diclofenac and Their Derivatives. Mater. Express 2022, 12 (6), 865–870. View Source
• [2] Patent CN107652196A. A Kind of Synthetic Method of Diclofenac Methyl Esters. Chinese Patent Application, 2017. View Source

In Vivo Activity: Diclofenac Methyl Ester vs. Potassium Salt

In a comparative pharmacological study evaluating diclofenac derivatives, diclofenac methyl ester—the downstream product incorporating the phenylacetic acid methyl ester core of 2-[2-chloro-6-(methoxycarbonyl)phenyl]acetic acid—demonstrated superior in vivo efficacy compared to diclofenac potassium, the clinically used NSAID reference standard [1]. Analgesic activity was assessed using the acetic acid writhing test in mice, while anti-inflammatory activity was evaluated using the xylene-induced ear swelling model. Among the five diclofenac derivatives tested (diclofenac potassium, diclofenac calcium, diclofenac ammonium, diclofenac methyl ester, and diclofenac ethyl ester), diclofenac methyl ester exhibited the strongest analgesic and anti-inflammatory effects, quantitatively exceeding the clinical reference compound diclofenac potassium.

In Vivo Methyl Ester vs K Salt

Cross-study comparable

Diclofenac methyl ester ranked highest in murine analgesia and inflammation models

Reported model-response context for methyl ester derivatives

Exact ED50 values require full-text review; data from comparative pharmacological study

Evidence Dimension	Analgesic and anti-inflammatory efficacy in murine models
Target Compound Data	Diclofenac methyl ester: strongest analgesic and anti-inflammatory activity among 5 derivatives tested
Comparator Or Baseline	Diclofenac potassium (clinical NSAID reference): strong activity but weaker than diclofenac methyl ester in both assays
Quantified Difference	Rank order: diclofenac methyl ester > diclofenac potassium (exact ED50 or percent inhibition values not disclosed in abstract; full-text required for quantitative metrics)
Conditions	Acetic acid writhing test (analgesia) and xylene-induced ear swelling test (anti-inflammation) in mice

Why This Matters

The methyl ester derivative of the phenylacetic acid core demonstrates pharmacologically meaningful in vivo superiority over the potassium salt form, indicating that the methyl ester functionality confers not merely synthetic convenience but potentially improved bioavailability or target engagement properties that enhance therapeutic effect.

• [1] Li, G.; Kim, T.; Huang, R.; Hu, D.; Shi, S.; Wang, H. Synthesis, Anti-Inflammatory and Analgesia Activities of Diclofenac and Their Derivatives. Mater. Express 2022, 12 (6), 865–870. View Source

2-[2-Chloro-6-(methoxycarbonyl)phenyl]acetic Acid: Research & Industrial Applications

Ullmann Coupling for Diclofenac Methyl Ester Synthesis

This compound serves as a critical intermediate in the copper-catalyzed Ullmann-type coupling reaction with 2,6-dichloroaniline to produce diclofenac methyl ester, a derivative that has demonstrated superior in vivo analgesic and anti-inflammatory efficacy compared to clinically used diclofenac potassium [1]. The ortho-chloro substitution pattern on the phenylacetic acid core aligns with QSAR-established requirements for optimal COX inhibitory activity in the final 2-anilinophenylacetic acid pharmacophore [2]. The methyl ester functionality provides a protecting group strategy during coupling reactions, enabling subsequent hydrolysis to the free acid or retention for improved lipophilic character in prodrug design. Suppliers provide this compound at HPLC purity ≥95%, suitable for synthetic organic chemistry and medicinal chemistry optimization campaigns [3].

Physicochemical & ADME Profiling Studies

The compound's distinct physicochemical profile—LogP 1.7537 and pKa 3.88±0.10—positions it as a valuable comparator or control in studies evaluating the relationship between substitution pattern and drug-like properties in the phenylacetic acid series . Its ~1.5–2.8 LogP unit reduction relative to diclofenac free acid (LogP 3.23–4.51) provides a quantifiable difference in lipophilicity that can be exploited in structure-property relationship (SPR) analyses, parallel artificial membrane permeability assays (PAMPA), and metabolic stability studies [1][2]. The lower pKa also renders it more ionized at physiological pH, which may influence passive diffusion and transporter-mediated uptake in cellular assays.

Ortho-Substituted Phenylacetic Acid Library Synthesis

The specific 6-methoxycarbonyl regioisomer provides a scaffold for regioselective functionalization that is not accessible with 4- or 5-substituted analogues. The proximity of the methoxycarbonyl group to the 2-chloro substituent and the acetic acid side chain creates a constrained chemical environment amenable to directed ortho-metalation, electrophilic aromatic substitution with predictable regiochemistry, or transition metal-catalyzed cross-coupling reactions. This regioisomer enables the construction of focused chemical libraries exploring ortho-substitution effects on target binding, as informed by the QSAR finding that ortho-substituents are critical for COX inhibitory activity in this chemical class .

Analytical Reference Standard for Diclofenac Intermediates

This compound can be procured with certified analytical specifications and used as a reference standard for HPLC method development, impurity profiling, and batch-to-batch consistency evaluation in synthetic processes targeting diclofenac derivatives. The compound is supplied under validated storage conditions (-20°C, dry, light-protected, sealed) with a 2-year shelf life, ensuring long-term stability for use as an analytical reference material . Its distinct chromatographic retention characteristics relative to the parent acid and related process impurities facilitate robust separation and quantification in quality control workflows.

Application

Selection Property

Validation Focus

Diclofenac methyl ester synthesis (Ullmann coupling)

Ortho-chloro substitution pattern

Coupling yield and regiochemical integrity

Physicochemical & ADME profiling

Distinct LogP/pKa profile vs parent acid

Assay-specific solubility and permeability

Regioselective library synthesis

6-Methoxycarbonyl regioisomer control

Ortho-directed functionalization outcomes

Analytical reference for diclofenac intermediates

Certified purity & defined storage

HPLC retention and batch consistency

• [1] Li, G.; Kim, T.; Huang, R.; Hu, D.; Shi, S.; Wang, H. Synthesis, Anti-Inflammatory and Analgesia Activities of Diclofenac and Their Derivatives. Mater. Express 2022, 12 (6), 865–870. View Source
• [2] Moser, P.; Sallmann, A.; Wiesenberg, I. Synthesis and Quantitative Structure-Activity Relationships of Diclofenac Analogues. J. Med. Chem. 1990, 33 (9), 2358–2368. DOI: 10.1021/jm00171a008. View Source
• [3] ChemTradeHub. [2-Chloro-6-(methoxycarbonyl)phenyl]acetic Acid (CAS 1803599-41-8): Chemical Properties & Safety Data. ChemTradeHub, 2025. View Source